Cas no 221681-76-1 (2-(1H-Indazol-6-yl)acetic acid)

• Product Name: 2-(1H-Indazol-6-yl)acetic acid
• CAS No: 221681-76-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD20483631
• CID: 2120661
• PubChem ID: 59509330
• Update Time: 2025-05-20

2-(1H-Indazol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-acetic acid
• 2-(1H-indazol-6-yl)acetic acid
• 1H-indazol-6-yl acetic acid
• 1H-Indazol-6-ylacetic acid
• JJGUMOZTDWDNCG-UHFFFAOYSA-N
• 2-(2H-indazol-6-yl)acetic acid
• NE16625
• Z1836338798
• 2-(1H-Indazol-6-yl)ethanoic acid, 6-(Carboxymethyl)-1H-indazole
• D79275
• PS-18323
• 2H-indazol-6-ylacetic acid
• EN300-174150
• (1h-indazole-6-yl)acetic acid
• CS-0309969
• SCHEMBL3089662
• MFCD20483631
• DA-08010
• WIA68176
• AKOS022909526
• 221681-76-1
• AKOS024126651
• 2-(1h-Indazol-6-yl)aceticacid
• 2-(1H-Indazol-6-yl)acetic acid

• MDL： MFCD20483631
• Inchi： 1S/C9H8N2O2/c12-9(13)4-6-1-2-7-5-10-11-8(7)3-6/h1-3,5H,4H2,(H,10,11)(H,12,13)
• InChI Key： JJGUMOZTDWDNCG-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(1H-Indazol-6-yl)acetic acid

2-(1H-Indazol-6-yl)acetic Acid (CAS No 221681-76-1): A Comprehensive Overview

2-(1H-Indazol-6-yl)acetic acid, also known by its CAS registry number 221681-76-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of indazole derivatives, has been extensively studied for its potential applications in drug development, particularly in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. The indazole moiety, a heterocyclic aromatic ring system, is a key structural feature that contributes to the compound's unique biological properties.

The synthesis of 2-(1H-indazol-6-yl)acetic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. These developments are crucial for its potential use in preclinical and clinical studies.

One of the most promising aspects of 2-(1H-indazol-6-yl)acetic acid is its ability to modulate cellular signaling pathways. Studies have shown that this compound exhibits potent anti-proliferative effects on various cancer cell lines by targeting key enzymes and receptors involved in cell cycle regulation and apoptosis. For instance, research published in the journal Nature Communications demonstrated that this compound selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are critical for cell division. This finding underscores its potential as a novel therapeutic agent for treating cancers with high CDK expression.

In addition to its anti-cancer properties, 2-(1H-indazol-6-yl)acetic acid has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies conducted at leading research institutions have revealed that this compound can reduce inflammation by suppressing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Furthermore, it has been shown to protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacokinetics and toxicity profile of 2-(1H-indazol-6-yl)acetic acid have also been thoroughly examined. Animal studies indicate that this compound has good oral bioavailability and exhibits low toxicity at therapeutic doses. These findings are encouraging for its potential translation into clinical use. However, further studies are required to evaluate its long-term safety and efficacy in human subjects.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 2-(1H-indazol-6-yil)acetic acid. Advanced molecular modeling techniques have been employed to predict its binding affinity to various drug targets, providing valuable insights into its mechanism of action. These computational studies have also facilitated the design of novel analogs with enhanced pharmacological properties.

In conclusion, 2-(1H-indazol--yil)acetic acid represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with its potent biological activity, makes it a valuable tool in drug discovery research. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing the field of medicinal chemistry and improving patient outcomes.